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Compound of Interest

Compound Name: Ac4ManNAz

Cat. No.: B605121

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory practices is paramount. This guide provides immediate, essential safety, handling,

and disposal information for N-azidoacetylmannosamine-tetraacylated (Ac4ManNAz), a key

reagent in metabolic glycoprotein labeling.

Personal Protective Equipment (PPE)
While Ac4ManNAz is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), standard laboratory precautions should always be observed. The

consistent recommendation across multiple safety data sheets is to employ basic personal

protective equipment to minimize exposure and ensure a safe handling environment.[1][2]

Recommended PPE for handling Ac4ManNAz includes:

Eye Protection: Wear safety glasses with side shields or goggles to protect against

accidental splashes.[2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are recommended to

prevent skin contact.[2][3] Although no specific glove material has been mandated through

testing, impermeable gloves are a standard requirement.
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Body Protection: A standard laboratory coat or suitable protective clothing should be worn to

protect the skin and clothing from spills.[1][2]

Respiratory Protection: Under conditions of adequate ventilation, respiratory protection is

generally not required.[2]

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for Ac4ManNAz, compiled from various

suppliers.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocol: Safe Handling and
Preparation of Ac4ManNAz Stock Solution
The primary application of Ac4ManNAz is in metabolic labeling of cells, often at concentrations

between 10-75 μM.[4][7][8] The following protocol outlines the safe preparation of a stock

solution.

Materials:

Ac4ManNAz solid

Anhydrous Dimethyl sulfoxide (DMSO) or other appropriate solvent

Microcentrifuge tubes
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Pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (as listed above)

Procedure:

Preparation: Before opening, briefly centrifuge the vial of Ac4ManNAz to ensure all the

powder is at the bottom.[4]

Don PPE: Put on your lab coat, gloves, and safety glasses.

Dissolution: Under a chemical fume hood or in a well-ventilated area, prepare a stock

solution by dissolving the Ac4ManNAz solid in an appropriate solvent like DMSO. For

example, to create a 100 mM stock solution, dissolve the appropriate mass of Ac4ManNAz
in DMSO. The product is soluble up to approximately 2 mg/ml in DMSO and dimethyl

formamide.[5]

Mixing: Vortex the solution until the solid is completely dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solution at -20°C or -80°C as recommended by the supplier.[4]

[7][9] Shelf life at -20°C is typically at least 12 months.[4]

Workflow for Safe Handling of Ac4ManNAz

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Caption: Workflow for the safe handling of Ac4ManNAz from preparation to disposal.

Disposal Plan
While Ac4ManNAz is not classified as hazardous, all chemical waste should be handled

responsibly.

Solid Waste: Dispose of unused solid Ac4ManNAz and any contaminated materials (e.g.,

weigh boats, pipette tips, tubes) in a designated chemical waste container.

Liquid Waste: Unused stock solutions or experimental media containing Ac4ManNAz should

be collected in a properly labeled hazardous waste container for organic solvents.

Decontamination: After handling, thoroughly wash hands and any potentially contaminated

surfaces.

Regulations: Always follow your institution's and local environmental regulations for chemical

waste disposal.[2] The generation of waste should be minimized wherever possible.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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